Cas no 2228373-48-4 (1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one
• CAS No: 2228373-48-4
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 5818037
• PubChem ID: 165627755
• Update Time: 2025-05-23

1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one
• 1-{1-[(adamantan-1-yl)methyl]cyclopropyl}ethan-1-one
• 2228373-48-4
• EN300-1797487

• Inchi： 1S/C16H24O/c1-11(17)16(2-3-16)10-15-7-12-4-13(8-15)6-14(5-12)9-15/h12-14H,2-10H2,1H3
• InChI Key： KFFMBNVPRHZERZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 232.182715385g/mol
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one

1-{1-(Adamantan-1-yl)methylcyclopropyl}ethan-1-one: A Comprehensive Overview

CAS No. 2228373-48-4 corresponds to the compound known as 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one. This compound is a fascinating molecule that has garnered attention in various fields due to its unique structure and potential applications. The name itself is a testament to its complex architecture, combining elements of adamantane and cyclopropane moieties with a ketone functional group. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The structure of 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one is characterized by the presence of an adamantane group attached to a cyclopropane ring, which is further connected to a ketone group. The adamantane moiety, known for its rigid and highly branched structure, contributes to the compound's stability and unique physical properties. The cyclopropane ring, on the other hand, introduces strain into the molecule, which can be exploited for various chemical reactions. The ketone group adds functionality, making this compound versatile in different chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. Its rigid structure and functional groups make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role in inhibiting certain enzymes or acting as a scaffold for drug delivery systems. The combination of adamantane's stability and cyclopropane's reactivity has opened new avenues for exploring its biomedical applications.

In terms of synthesis, 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one can be prepared through various routes, including Friedel-Crafts alkylation and other cyclopropanation techniques. These methods leverage the reactivity of cyclopropane rings to form stable carbon-carbon bonds with the adamantane moiety. Recent advancements in catalytic methods have further optimized these synthesis pathways, making them more efficient and scalable for industrial applications.

The physical properties of this compound are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical environments. For example, its relatively high melting point suggests it could be used in thermally stable materials or as a component in high-performance polymers. Additionally, its solubility properties may facilitate its use in pharmaceutical formulations or as a solvent in specific chemical reactions.

From an environmental perspective, understanding the degradation pathways of 1-{1-(adamantan-1-yl)methylcyclopropyl}ethan-1-one is crucial for assessing its ecological impact. Recent research has focused on its biodegradability under various conditions, including aerobic and anaerobic environments. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing significant risks to ecosystems.

In conclusion, CAS No. 2228373-48-4 represents a compound with remarkable structural features and promising applications across multiple disciplines. Its unique combination of adamantane and cyclopropane moieties coupled with a ketone group positions it as a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.